Cas no 22422-23-7 (1-Propanone,3-chloro-1-(3,4-dimethylphenyl)-)
22422-23-7 structure
Product Name:1-Propanone,3-chloro-1-(3,4-dimethylphenyl)-
CAS No:22422-23-7
MF:C11H13ClO
MW:196.673322439194
CID:268950
PubChem ID:243370
Update Time:2025-04-19
1-Propanone,3-chloro-1-(3,4-dimethylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Propanone,3-chloro-1-(3,4-dimethylphenyl)-
- 3-CHLORO-1-(3,4-DIMETHYLPHENYL)PROPAN-1-ONE
- 3-Chlor-1-(3,4-dimethyl-phenyl)-propan-1-on
- 3-Chlor-3'4'-dimethyl-propiophenon
- 3-chloro-1-(3,4-dimethylphenyl)-propan-1-one
- 3-chloro-1-(3,4-dimethyl-phenyl)-propan-1-one
- AC1L6BEP
- AC1Q3UE5
- AG-E-63814
- AR-1F2453
- CTK4E9459
- NSC53066
- 22422-23-7
- DTXSID40287873
- NSC-53066
- SCHEMBL21852336
-
- Inchi: 1S/C11H13ClO/c1-8-3-4-10(7-9(8)2)11(13)5-6-12/h3-4,7H,5-6H2,1-2H3
- InChI Key: AAMJJOHELLBHKA-UHFFFAOYSA-N
- SMILES: ClCCC(C1C=CC(C)=C(C)C=1)=O
Computed Properties
- Exact Mass: 196.06559
- Monoisotopic Mass: 196.065
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1A^2
- XLogP3: 2.9
Experimental Properties
- Density: 1.084
- Boiling Point: 315.8°Cat760mmHg
- Flash Point: 166.6°C
- Refractive Index: 1.522
- PSA: 17.07
- LogP: 3.11500
1-Propanone,3-chloro-1-(3,4-dimethylphenyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010003479-250mg |
3-Chloro-3',4'-dimethylpropiophenone |
22422-23-7 | 97% | 250mg |
$480.00 | 2023-09-02 | |
| Alichem | A010003479-500mg |
3-Chloro-3',4'-dimethylpropiophenone |
22422-23-7 | 97% | 500mg |
$855.75 | 2023-09-02 | |
| Alichem | A010003479-1g |
3-Chloro-3',4'-dimethylpropiophenone |
22422-23-7 | 97% | 1g |
$1549.60 | 2023-09-02 |
1-Propanone,3-chloro-1-(3,4-dimethylphenyl)- Related Literature
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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